1-[2-Oxo-2-(pyridin-2-yl)ethyl]pyridin-1-ium bromide

• CAS RN: 98288-52-9
• Molecular Formula: C12H11BrN2O
• Molecular Weight: 279.13 g/mol
• IUPAC Name: 2-pyridin-1-ium-1-yl-1-pyridin-2-ylethanone;bromide
• InChI: InChI=1S/C12H11N2O.BrH/c15-12(11-6-2-3-7-13-11)10-14-8-4-1-5-9-14;/h1-9H,10H2;1H/q+1;/p-1
• InChI Key: AITAUFYLQSNHNT-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=[N+](C=C1)CC(=O)C2=CC=CC=N2.[Br-]

Description

1-[2-Oxo-2-(pyridin-2-yl)ethyl]pyridin-1-ium bromide is a useful research compound. Its molecular formula is C12H11BrN2O and its molecular weight is 279.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[2-Oxo-2-(pyridin-2-yl)ethyl]pyridin-1-ium bromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[2-Oxo-2-(pyridin-2-yl)ethyl]pyridin-1-ium bromide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2-Acetylpyridine (100 mmol) is treated with bromine (6.2 mL, 0.12 mol) at reflux in 200 mL of CHCl 3 for 45 min. The solution is cooled to room temperature then washed with dilute aqueous NaHCO3 /Na2S2 O3. The organic phase is dried over Na2SO4, filtered, and evaporated. The residue is dissolved in 200 mL of tetrahydrofuran (THF) and 30 mL of pyridine is added. The resulting solution is refluxed for 30 min. The mixture is cooled and filtered to give the desired product. The nuclear magnetic resonance (NMR) and infrared (IR) spectra are consistent with the assigned structure and the product is homogeneous by TLC.